Cas no 5138-51-2 (1-Butanesulfonicacid, 3,3-dimethyl-, methyl ester)
5138-51-2 structure
Product Name:1-Butanesulfonicacid, 3,3-dimethyl-, methyl ester
CAS No:5138-51-2
MF:C11H25NO
MW:187.322303533554
CID:386807
PubChem ID:277618
Update Time:2025-04-19
1-Butanesulfonicacid, 3,3-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanesulfonicacid, 3,3-dimethyl-, methyl ester
- 2-(nonan-2-ylamino)ethanol
- 2-[(1-methyloctyl)amino]ethanol
- 2-[(Nonan-2-yl)amino]ethan-1-ol
- AKOS009297228
- SCHEMBL1619643
- NSC128262
- 5138-51-2
- EN300-165749
- DTXSID70298856
- 200348-30-7
- NSC-128262
-
- Inchi: 1S/C11H25NO/c1-3-4-5-6-7-8-11(2)12-9-10-13/h11-13H,3-10H2,1-2H3
- InChI Key: HQYIRIFFZWXTMV-UHFFFAOYSA-N
- SMILES: OCCNC(C)CCCCCCC
Computed Properties
- Exact Mass: 187.19375
- Monoisotopic Mass: 187.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 96.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 0.863
- Boiling Point: 286.2°Cat760mmHg
- Flash Point: 66.5°C
- Refractive Index: 1.448
- PSA: 32.26
1-Butanesulfonicacid, 3,3-dimethyl-, methyl ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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